Cas no 820236-83-7 (1,2,4-Oxadiazole, 3-(2-bromo-6-fluorophenyl)-5-methyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(2-bromo-6-fluorophenyl)-5-methyl-
• CAS No: 820236-83-7
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 700668
• PubChem ID: 71420416
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(2-bromo-6-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(2-bromo-6-fluorophenyl)-5-methyl-
• 3-(2-bromo-6-fluorophenyl)-5-methyl-1,2,4-oxadiazole
• DTXSID30839608
• 820236-83-7

• Inchi： 1S/C9H6BrFN2O/c1-5-12-9(13-14-5)8-6(10)3-2-4-7(8)11/h2-4H,1H3
• InChI Key： FHGPFSYURLDCHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1=NOC(C)=N1)F

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų